Cas no 1261559-72-1 (6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

• Product Name: 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
• CAS No: 1261559-72-1
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924460
• Update Time: 2025-11-05

6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-11-6-3-9(7-12(20)21)13(19-11)8-1-4-10(5-2-8)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： WDZBWCZLRIEGAF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC(=O)O)C(C2C=CC(=CC=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Introduction to 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic Acid (CAS No. 1261559-72-1)

6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1261559-72-1, features a pyridine core substituted with a fluoro group, a phenyl ring bearing a trifluoromethoxy moiety, and an acetic acid side chain. These structural elements contribute to its versatile reactivity and potential applications in drug discovery and development.

The presence of the fluoro group in the pyridine ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In particular, the C-F bond's high bond dissociation energy contributes to increased chemical resistance, making fluorinated compounds valuable in medicinal chemistry. The trifluoromethoxy group attached to the phenyl ring further enhances the compound's electronic properties, influencing its solubility, lipophilicity, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, its structural motif is reminiscent of known bioactive molecules that target kinases and other signaling pathways implicated in cancer and inflammatory diseases.

In the realm of drug design, the acetic acid side chain provides a polar moiety that can interact with hydrophilic regions of biological targets. This feature is particularly advantageous for designing orally bioavailable drugs, as it can improve solubility and permeability across biological membranes. The combination of these structural features makes 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid a versatile scaffold for further derivatization and optimization.

One of the most exciting aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers are exploring its utility as an intermediate in the synthesis of novel small-molecule drugs that target challenging diseases such as neurodegenerative disorders and autoimmune conditions. The unique electronic properties conferred by the fluorine and trifluoromethoxy groups make it an attractive building block for designing molecules with enhanced binding affinity and selectivity.

The synthesis of 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern synthetic organic chemistry.

Efforts are underway to evaluate the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary data indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings underscore the importance of structurally diverse compounds like 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid in expanding the pharmacological arsenal against complex diseases.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level. By predicting binding modes and affinities, researchers can fine-tune its structure to maximize therapeutic efficacy while minimizing side effects. Such computational approaches are becoming increasingly integral to modern drug development pipelines.

In conclusion, 6-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261559-72-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.